Cas no 71501-17-2 (1-Butanone,1,4-bis(4-methoxyphenyl)-)

1-Butanone,1,4-bis(4-methoxyphenyl)- structure
71501-17-2 structure
Product Name:1-Butanone,1,4-bis(4-methoxyphenyl)-
CAS No:71501-17-2
MF:C18H20O3
MW:284.349605560303
CID:564631
PubChem ID:3018157
Update Time:2025-04-19

1-Butanone,1,4-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1,4-bis(4-methoxyphenyl)-
    • 1,4-bis(4-methoxyphenyl)butan-1-one
    • 4'-methoxy-4-(p-methoxyphenyl)butyrophenone
    • NS00061603
    • 1,4-Bis(4-methoxyphenyl)-1-butanone
    • 1,4-bis-(4-methoxyphenyl)butan-1-one
    • SCHEMBL8200487
    • DTXSID20991961
    • 71501-17-2
    • AKOS037480941
    • EINECS 275-548-9
    • 1-Butanone, 1,4-bis(4-methoxyphenyl)-
    • Inchi: 1S/C18H20O3/c1-20-16-10-6-14(7-11-16)4-3-5-18(19)15-8-12-17(21-2)13-9-15/h6-13H,3-5H2,1-2H3
    • InChI Key: HCSVINSPTVVFOA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)CCCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 284.1413
  • Monoisotopic Mass: 284.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.082
  • Boiling Point: 438.9°C at 760 mmHg
  • Flash Point: 211.1°C
  • Refractive Index: 1.547
  • PSA: 35.53
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